Cas no 1806125-46-1 (4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine
• CAS No: 1806125-46-1
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911497
• Update Time: 2025-06-15

4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-4-1-3(2-13)5(6(9)14-4)15-7(10,11)12/h1H
• InChI Key： HVBIFVZYXQIPLC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=C(N=1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine (CAS: 1806125-46-1)

The compound 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine (CAS: 1806125-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its utility as a versatile building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This method not only improved the scalability of the compound but also reduced the environmental impact compared to traditional synthetic approaches. The study highlighted the compound's stability under various conditions, making it a reliable intermediate for further chemical modifications.

In the realm of pharmaceutical research, 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine has been investigated as a potential scaffold for the development of novel kinase inhibitors. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases implicated in cancer progression. Molecular docking studies revealed that the trifluoromethoxy group plays a critical role in binding to the kinase active site, suggesting that further structural optimization could lead to highly selective inhibitors with improved pharmacokinetic properties.

Another notable application of this compound is in agrochemicals. A study in Pest Management Science (2023) explored its use as a precursor for the synthesis of new-generation herbicides. The researchers found that derivatives of 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine displayed strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding underscores the compound's potential to contribute to sustainable agriculture by reducing the reliance on more harmful chemicals.

Despite these promising developments, challenges remain in the widespread adoption of 4-Cyano-2,6-dichloro-3-(trifluoromethoxy)pyridine. Issues such as cost-effective large-scale production and the need for more comprehensive toxicological studies must be addressed. However, the ongoing research efforts and the compound's demonstrated versatility suggest that it will continue to be a focal point in chemical biology and pharmaceutical innovation in the coming years.